4-nitrophenyl 2-acetamido-2-deoxy-beta-D-galactopyranoside

Description

4-Nitrophenyl 2-acetamido-2-deoxy-beta-D-galactopyranoside is a synthetic compound that belongs to the class of glycosides, specifically a derivative of β-D-galactosamine. This compound features a 4-nitrophenyl group at the anomeric position, which is significant for its application in biochemical assays. Its molecular formula is C₁₄H₁₈N₂O₈, with a molecular weight of approximately 342.30 g/mol. The presence of the nitrophenyl group enhances its utility as a chromogenic substrate in various enzymatic assays, particularly those involving glycosyl hydrolases and N-acetyl-β-D-galactosaminidases, making it valuable in research settings focused on carbohydrate metabolism and enzyme kinetics .

This compound is often used as a substrate in assays to study specific enzymatic activities, such as the hydrolysis by glycosyl hydrolases, which are enzymes that catalyze the breakdown of glycosidic bonds in carbohydrates. For instance, it has been utilized in the glycosyl hydrolase assay of Yersinia pseudotuberculosis and in studies involving β-hexosaminidase activity in human cell lines . Similar compounds include 4-nitrophenyl β-D-galactopyranoside, which is also employed as a substrate in enzyme assays and has similar applications in biochemical research . Another related compound is p-nitrophenyl 2-acetamido-2-deoxy-alpha-D-galactopyranoside, which shares structural similarities but differs in its anomeric configuration, thus exhibiting different enzymatic interactions .

The versatility of 4-nitrophenyl 2-acetamido-2-deoxy-beta-D-galactopyranoside underscores its importance in biochemical research, particularly in the study of enzyme functions and carbohydrate interactions. Its synthetic nature allows for controlled studies on enzyme kinetics and substrate specificity, providing insights into metabolic pathways involving galactosides and their derivatives.

• CAS No.: 14948-96-0
• Product Name: 4-nitrophenyl 2-acetamido-2-deoxy-beta-D-galactopyranoside
• Molecular Formula: C14H18N2O8
• Molecular Weight: 342.3 g/mol
• IUPAC Name: N-[(2S,3R,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
• Standard InChI: InChI=1S/C14H18N2O8/c1-7(18)15-11-13(20)12(19)10(6-17)24-14(11)23-9-4-2-8(3-5-9)16(21)22/h2-5,10-14,17,19-20H,6H2,1H3,(H,15,18)/t10-,11-,12+,13-,14-/m1/s1
• Standard InChIKey: OMRLTNCLYHKQCK-RKQHYHRCSA-N
• SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)O
• Synonyms: 4-nitrophenyl-2-acetamido-2-deoxygalactopyranoside; 4-nitrophenyl-2-acetamido-2-deoxygalactopyranoside, (alpha)-isomer; 4-nitrophenyl-N-acetyl-beta-D-galactosaminide; 4-nitrophenyl-N-acetylamino-beta-galactose; para-nitrophenyl-N-acetyl-beta-D-galactosaminide; PNP-GalNAc; pNPGalNAc
• PubChem Compound: 84723
• Last Modified: Sep 14 2023